Cas no 2026536-59-2 (5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl)
5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl Chemical and Physical Properties
Names and Identifiers
-
- 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
-
- MDL: MFCD31654688
- Inchi: 1S/C11H13BrF2N2/c1-8-6-9(12)7-15-10(8)16-4-2-11(13,14)3-5-16/h6-7H,2-5H2,1H3
- InChI Key: GQEZQADQZHEBFM-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C)=C1)N1CCC(CC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- XLogP3: 3.5
- Topological Polar Surface Area: 16.1
5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 187640-2.500g |
5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl, 95% |
2026536-59-2 | 95% | 2.500g |
$1980.00 | 2023-09-07 |
5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
Research Brief on 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl (CAS: 2026536-59-2)
The compound 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl (CAS: 2026536-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl, which make it a promising scaffold for the design of novel bioactive molecules. The presence of bromo and difluoro substituents, along with the bipyridinyl core, contributes to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.
One of the key advancements in the synthesis of this compound involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and purity. Researchers have also explored its derivatization to generate a library of analogs, enabling structure-activity relationship (SAR) studies to identify compounds with enhanced pharmacological properties.
In terms of biological activity, preliminary in vitro studies have demonstrated that 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl exhibits moderate inhibitory effects against certain kinases and GPCRs, suggesting its potential as a lead compound for the development of kinase inhibitors or modulators of G-protein-coupled receptor signaling. Further investigations are underway to elucidate its mechanism of action and optimize its potency and selectivity.
Moreover, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound has favorable bioavailability and metabolic stability, which are critical for its progression into preclinical development. However, challenges such as solubility and off-target effects need to be addressed to enhance its therapeutic index.
In conclusion, 5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl represents a promising chemical entity with potential applications in drug discovery. Ongoing research efforts are focused on optimizing its chemical and pharmacological properties to unlock its full therapeutic potential. Future studies should explore its efficacy in relevant disease models and investigate its safety profile to facilitate its translation into clinical applications.
2026536-59-2 (5'-Bromo-4,4-difluoro-3'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)